1-(5-Iodopyrimidin-2-yl)-1,4-diazepan-5-one

• IUPAC Name: 1-(5-iodopyrimidin-2-yl)-1,4-diazepan-5-one
• InChI: InChI=1S/C9H11IN4O/c10-7-5-12-9(13-6-7)14-3-1-8(15)11-2-4-14/h5-6H,1-4H2,(H,11,15)
• InChI Key: QTCYVGODPIRSIS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCNC1=O)C2=NC=C(C=N2)I
• Molecular Formula: C9H11IN4O
• Molecular Weight: 318.11 g/mol

Description

1-(5-Iodopyrimidin-2-yl)-1,4-diazepan-5-one is a heterocyclic compound with the following chemical structure: .

Physical And Chemical Properties Analysis

• Physical Form : 1-(5-Iodopyrimidin-2-yl)-1,4-diazepan-5-one exists as a powder .
• Stability : The compound should be stored at room temperature .

Scientific Research Applications

Antitumor Potential

1-(5-Iodopyrimidin-2-yl)-1,4-diazepan-5-one derivatives have shown significant antitumor activity. For instance, a study synthesized various 4-amino-6-aryl-8-(1,3-benzodioxol-5-yl)-8,9-dihydro-7H-pyrimido[4,5-b][1,4]diazepines and evaluated them for their ability to inhibit different human tumor cell lines. Some of these compounds demonstrated remarkable activity against a wide range of cancer cell lines, indicating their potential as antitumor agents (Insuasty et al., 2008).

Synthesis and Structural Studies

Research has also focused on the synthesis and structural characterization of 1-(5-Iodopyrimidin-2-yl)-1,4-diazepan-5-one derivatives. One study reported the synthesis of pyrimido[4,5-e][1,4]diazepines through a high-throughput method involving acylation and cyclization sequences. This research provides insights into the synthesis process and the resulting compound structures, which are crucial for understanding their potential applications (Torre et al., 2016).

Crystal Structure and Docking Studies

Another significant area of research is the investigation of crystal structures and docking studies of 1,4-diazepine derivatives. A study in 2015 focused on the preparation and X-ray crystallographic characterization of 1,4-diazepine derivatives. The research also involved docking these molecules with potential target proteins, providing valuable information about their interaction with biological targets and their potential medicinal applications (Velusamy et al., 2015).

Tautomerism Studies

The study of tautomerism in compounds related to 1-(5-Iodopyrimidin-2-yl)-1,4-diazepan-5-one has also been a topic of research. For example, a study explored the tautomerism of 1,4-diazepines fused with pyrimidine rings using NMR spectroscopy, X-ray analysis, and quantum chemical calculations. Understanding tautomerism is crucial for predicting the behavior and reactivity of these compounds in various chemical environments (Chebanov et al., 2003).